Cas no 143883-73-2 (2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid)

• Product Name: 2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
• CAS No: 143883-73-2
• MF: C₈H₇BrO₅
• MW: 263.042182207108
• CID: 2776856
• PubChem ID: 14992043
• Update Time: 2025-04-21

2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 143883-73-2
• 2-Bromo-3,4-dihydroxy-5-methoxybenzoic acid
• DTXSID10566642

• Inchi： 1S/C8H7BrO5/c1-14-4-2-3(8(12)13)5(9)7(11)6(4)10/h2,10-11H,1H3,(H,12,13)
• InChI Key： FKXVJJUTKUVGFG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=C1C(=O)O)OC)O)O

Computed Properties

• Exact Mass: 261.94769Da
• Monoisotopic Mass: 261.94769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87Ų